Cas no 2248303-59-3 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methoxy-4-{[(propan-2-yl)carbamoyl]methoxy}benzoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methoxy-4-{[(propan-2-yl)carbamoyl]methoxy}benzoate
• CAS No: 2248303-59-3
• MF: C₂₁H₂₀N₂O₇
• MW: 412.392705917358
• CID: 6496563
• PubChem ID: 165731002
• Update Time: 2025-10-28

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methoxy-4-{[(propan-2-yl)carbamoyl]methoxy}benzoate Chemical and Physical Properties

Names and Identifiers

• EN300-6524224
• 2248303-59-3
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methoxy-4-{[(propan-2-yl)carbamoyl]methoxy}benzoate

• Inchi： 1S/C21H20N2O7/c1-12(2)22-18(24)11-29-16-9-8-13(10-17(16)28-3)21(27)30-23-19(25)14-6-4-5-7-15(14)20(23)26/h4-10,12H,11H2,1-3H3,(H,22,24)
• InChI Key： RSDXBQVIGIEUMH-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(=C(C=1)OC)OCC(NC(C)C)=O)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 412.12705098g/mol
• Monoisotopic Mass: 412.12705098g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 656
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 111Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methoxy-4-{[(propan-2-yl)carbamoyl]methoxy}benzoate

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methoxy-4-{[(propan-2-yl)carbamoyl]methoxy}benzoate: A Comprehensive Overview

The compound with CAS No. 2248303-59-3, known as 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methoxy-4-{[(propan-2-yl)carbamoyl]methoxy}benzoate, is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound is characterized by its complex structure, which includes a benzoate ester group and a 1,3-dioxoisoindole moiety. The presence of these functional groups makes it a versatile compound with unique chemical and physical properties.

Recent studies have highlighted the importance of benzoate esters in drug delivery systems due to their ability to enhance the solubility and bioavailability of active pharmaceutical ingredients. The 1,3-dioxoisoindole group, on the other hand, has been shown to exhibit interesting photophysical properties, making it a candidate for applications in optoelectronic materials. The combination of these features in a single molecule positions this compound as a promising candidate for both therapeutic and technological advancements.

One of the most notable aspects of this compound is its methoxy substitution pattern, which plays a crucial role in modulating its reactivity and stability. The propan-2-yl carbamoyl methoxy group further enhances its functionality by introducing additional sites for potential chemical interactions. These structural features have been leveraged in recent research to explore its role in catalytic processes and as a precursor for synthesizing more complex molecules.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Researchers have employed various strategies, including cross-coupling reactions and protecting group chemistry, to achieve the desired product. These methods not only highlight the synthetic challenges but also underscore the importance of understanding the underlying mechanisms to optimize the synthesis pathway.

In terms of applications, this compound has shown promise in the field of biomedical imaging due to its ability to act as a contrast agent. Its unique optical properties allow for efficient light absorption and emission, making it suitable for use in fluorescence-based imaging techniques. Additionally, its stability under physiological conditions ensures minimal toxicity, which is a critical factor for biomedical applications.

Another area where this compound has garnered attention is in the development of nanomaterials. Its ability to self-assemble into ordered structures at the nanoscale has led to its use in creating advanced materials with tailored properties. For instance, researchers have explored its potential in forming nanostructured films that exhibit enhanced mechanical strength and thermal stability.

From an environmental perspective, the degradation pathways of this compound have been studied to assess its impact on ecosystems. Initial findings suggest that it undergoes rapid hydrolysis under certain conditions, reducing its persistence in the environment. However, further research is needed to fully understand its long-term effects and develop strategies for safe disposal.

In conclusion, the compound with CAS No. 2248303-59-3 represents a significant advancement in organic chemistry due to its unique structure and diverse applications. Its role in drug delivery systems, optoelectronic materials, biomedical imaging, and nanotechnology highlights its versatility and potential for future innovations. As research continues to uncover new insights into its properties and functionalities, this compound is poised to make a substantial impact across multiple disciplines.